2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile

• IUPAC Name: 2,7-diamino-4-(4-phenylphenyl)-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C22H17N3O/c23-13-19-21(18-11-10-17(24)12-20(18)26-22(19)25)16-8-6-15(7-9-16)14-4-2-1-3-5-14/h1-12,21H,24-25H2
• InChI Key: LYRIBNDVGDLKNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3C4=C(C=C(C=C4)N)OC(=C3C#N)N
• Molecular Formula: C22H17N3O
• Molecular Weight: 339.4 g/mol

Description

2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile, also known as DCBC, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. DCBC belongs to the class of chromene derivatives, which have been studied extensively for their diverse biological activities. In

Scientific Research Applications

2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile has been studied extensively for its potential applications in various scientific fields. One of the most promising applications of 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile is in the field of cancer research. Several studies have shown that 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile has potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death.

Mechanism of Action

The mechanism of action of 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile is not fully understood. However, it is believed that 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile exerts its anti-cancer activity by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Inhibition of topoisomerase II leads to DNA damage and cell death.
Biochemical and Physiological Effects:
2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile has been shown to have several biochemical and physiological effects. It has been shown to induce oxidative stress, which leads to the production of reactive oxygen species (ROS) in cancer cells. ROS are known to cause DNA damage and cell death. 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile has also been shown to inhibit the activity of certain proteins that are involved in cell survival and proliferation. These effects of 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile contribute to its anti-cancer activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile is its potent anti-cancer activity. This makes it a promising candidate for the development of new anti-cancer drugs. Another advantage of 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile is its relatively simple synthesis method, which makes it easy to produce in large quantities. However, there are also some limitations to using 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile in lab experiments. One limitation is its low solubility in water, which makes it difficult to administer in vivo. Another limitation is its potential toxicity, which needs to be carefully evaluated before it can be used in clinical trials.

Future Directions

There are several future directions for research on 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile. One direction is to further investigate its mechanism of action and identify the specific proteins and pathways that are targeted by 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile. Another direction is to explore the potential of 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile in combination with other anti-cancer drugs to enhance their efficacy. Additionally, more research is needed to evaluate the safety and toxicity of 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile in vivo, in order to determine its potential for clinical use. Finally, the potential of 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile in other scientific fields, such as neuroscience and immunology, should also be explored.

Synthesis Methods

The synthesis of 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile involves the reaction of 4-biphenylyl-4H-chromene-3-carbonitrile with hydrazine hydrate in the presence of glacial acetic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization. The yield of 2,7-diamino-4-(4-biphenylyl)-4H-chromene-3-carbonitrile obtained from this method is around 80%.